Cas no 127070-74-0 (hexahydro-7a-(nitromethyl)-1H-Pyrrolizine)

• Product name: hexahydro-7a-(nitromethyl)-1H-Pyrrolizine
• CAS No: 127070-74-0
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 1103839
• PubChem ID: 10487359

hexahydro-7a-(nitromethyl)-1H-Pyrrolizine Chemical and Physical Properties

Names and Identifiers

• hexahydro-7a-(nitromethyl)-1H-Pyrrolizine
• 127070-74-0
• WAMXOVNLFIASSB-UHFFFAOYSA-N
• 7a-nitromethyl-2,3,5,6,7,7a-hexahydro-1H-pyrrolizine
• AKOS040805411
• SCHEMBL9678831
• 7a-(nitromethyl)-hexahydro-1H-pyrrolizine

• Inchi： InChI=1S/C8H14N2O2/c11-10(12)7-8-3-1-5-9(8)6-2-4-8/h1-7H2
• InChI Key： WAMXOVNLFIASSB-UHFFFAOYSA-N
• SMILES： C1CC2(CCCN2C1)C[N+](=O)[O-]

Computed Properties

• Exact Mass: 170.105527694g/mol
• Monoisotopic Mass: 170.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.1Ų